Cas no 854026-23-6 (N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide)

• Product Name: N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide
• CAS No: 854026-23-6
• MF: C₂₅H₂₀N₄O₃S
• MW: 456.516304016113
• CID: 5779016
• PubChem ID: 4793135
• Update Time: 2025-07-09

N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 854026-23-6
• AKOS033662560
• Z19137272
• N-(cyanomethyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-phenylacetamide
• EN300-26681499
• starbld0006406
• N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide

• Inchi： 1S/C25H20N4O3S/c1-32-20-11-7-10-19(16-20)29-24(31)21-12-5-6-13-22(21)27-25(29)33-17-23(30)28(15-14-26)18-8-3-2-4-9-18/h2-13,16H,15,17H2,1H3
• InChI Key： QQKUTPARISANIW-UHFFFAOYSA-N
• SMILES： S(CC(N(CC#N)C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2C(N1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 456.12561169g/mol
• Monoisotopic Mass: 456.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Additional information on N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide

Comprehensive Overview of N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide (CAS No. 854026-23-6)

N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide, with the CAS number 854026-23-6, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyanomethyl group and a thioether linkage in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in quinazolinone derivatives, particularly those with methoxyphenyl substituents, due to their potential therapeutic properties. Researchers have investigated similar compounds for their anti-inflammatory, anticancer, and kinase inhibitory activities. The compound 854026-23-6 is often discussed in the context of structure-activity relationship (SAR) studies, as its molecular framework allows for modifications that could enhance its biological efficacy.

One of the most frequently searched topics related to this compound is its potential role in targeted therapy. With the rise of precision medicine, scientists are keen to identify small molecules that can selectively interact with specific biological targets. The quinazolinone core of N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide is structurally similar to known protein kinase inhibitors, which are widely used in oncology. This has led to speculation about its applicability in cancer treatment, although further studies are needed to validate these hypotheses.

Another area of interest is the compound's synthetic accessibility. Organic chemists often explore efficient routes to synthesize such complex molecules, and 854026-23-6 has been a subject of methodological research. The incorporation of a thioether bond and a cyanomethyl group presents both challenges and opportunities for synthetic optimization. Recent advancements in green chemistry have also prompted investigations into environmentally friendly synthesis methods for similar compounds, aligning with global trends toward sustainable science.

The compound's physicochemical properties are another focal point for researchers. Its molecular weight, solubility, and stability under various conditions are critical factors that influence its potential applications. For instance, the methoxyphenyl moiety may enhance its lipophilicity, which could improve membrane permeability—a desirable trait for drug candidates. These characteristics are often analyzed using computational tools like molecular docking and QSAR modeling, which are popular topics in contemporary chemical research.

In addition to its pharmaceutical potential, N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide has also been studied for its material science applications. Compounds with quinazolinone scaffolds have been explored for their optical and electronic properties, making them candidates for use in organic semiconductors or fluorescent probes. This multidisciplinary appeal underscores the versatility of 854026-23-6 and its relevance across various scientific domains.

As the demand for novel bioactive molecules grows, so does the need for comprehensive data on compounds like N-(Cyanomethyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide. Future research directions may include in vitro and in vivo studies to evaluate its pharmacological profile, as well as efforts to optimize its synthesis for large-scale production. With its intriguing structure and broad potential, this compound remains a subject of keen scientific interest and ongoing investigation.